2-(4-fluorophenoxy)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-(4-fluorophenoxy)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C17H13FN2O2S/c18-13-6-8-14(9-7-13)22-10-16(21)20-17-19-15(11-23-17)12-4-2-1-3-5-12/h1-9,11H,10H2,(H,19,20,21)
• InChI Key: BQZGZRPCWJZKTI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CSC(=N2)NC(=O)COC3=CC=C(C=C3)F
• Molecular Formula: C17H13FN2O2S
• Molecular Weight: 328.4 g/mol

Description

2-(4-fluorophenoxy)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicine, agriculture, and materials science.

Mechanism of Action

The mechanism of action of 2-(4-fluorophenoxy)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide is not fully understood. However, it is believed to exert its effects by inhibiting various enzymes and signaling pathways that are involved in inflammation, pain, and cancer development. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of various kinases, including Akt and ERK, which are involved in cancer cell proliferation and survival.
Biochemical and Physiological Effects:
2-(4-fluorophenoxy)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth and proliferation of cancer cells, induce apoptosis (programmed cell death), and inhibit the production of inflammatory mediators. In vivo studies have shown that this compound can reduce inflammation, pain, and tumor growth in animal models. However, the exact biochemical and physiological effects of this compound may vary depending on the dose, route of administration, and duration of treatment.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-fluorophenoxy)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide in lab experiments include its high yield, purity, and potential applications in various fields of scientific research. It is also relatively easy to synthesize and purify, and it can be readily analyzed using various analytical techniques. However, there are also some limitations associated with the use of this compound in lab experiments. For example, its mechanism of action is not fully understood, and its effects may vary depending on the cell type and experimental conditions. In addition, further studies are needed to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the study of 2-(4-fluorophenoxy)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide. One direction is to further investigate its potential applications in the field of medicine, particularly in the treatment of cancer and inflammatory diseases. Another direction is to explore its potential use as a herbicide and pesticide in the field of agriculture. Additionally, further studies are needed to determine its safety and efficacy in humans, and to optimize its chemical structure for improved activity and selectivity. Finally, this compound can be used as a building block for the synthesis of novel materials, and further research is needed to explore its potential applications in the field of materials science.

Synthesis Methods

The synthesis of 2-(4-fluorophenoxy)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide involves the reaction of 4-fluoroanisole, 2-aminothiazole, and benzyl bromide in the presence of a base and a solvent. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified using column chromatography. The yield of the product is typically high, and the purity can be confirmed using various analytical techniques, including NMR spectroscopy and mass spectrometry.

Scientific Research Applications

2-(4-fluorophenoxy)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide has been extensively studied for its potential applications in various fields of scientific research. In the field of medicine, this compound has been shown to exhibit anti-inflammatory, analgesic, and anti-cancer properties. It has been investigated as a potential treatment for various types of cancer, including breast cancer, lung cancer, and colon cancer. In the field of agriculture, this compound has been studied for its potential use as a herbicide and pesticide. It has been shown to be effective against various types of weeds and pests. In the field of materials science, this compound has been investigated for its potential use as a building block for the synthesis of novel materials, including polymers and nanoparticles.